4-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-nitro-N-propylaniline

Catalog No.
S7975551
CAS No.
M.F
C18H18N4O3
M. Wt
338.4 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
4-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-nitr...

Product Name

4-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-nitro-N-propylaniline

IUPAC Name

4-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-nitro-N-propylaniline

Molecular Formula

C18H18N4O3

Molecular Weight

338.4 g/mol

InChI

InChI=1S/C18H18N4O3/c1-3-10-19-15-9-8-13(11-16(15)22(23)24)18-20-17(21-25-18)14-7-5-4-6-12(14)2/h4-9,11,19H,3,10H2,1-2H3

InChI Key

QCZSCURDXZZBRE-UHFFFAOYSA-N

SMILES

CCCNC1=C(C=C(C=C1)C2=NC(=NO2)C3=CC=CC=C3C)[N+](=O)[O-]

Canonical SMILES

CCCNC1=C(C=C(C=C1)C2=NC(=NO2)C3=CC=CC=C3C)[N+](=O)[O-]
  • Oxadiazoles: This class of organic compounds, which includes 2-nitro-N-propyl-4-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)aniline, has been explored for various applications including pharmaceuticals . Further research into oxadiazoles with similar structures might provide clues for potential applications of the target molecule.
  • Nitroaromatic compounds: The presence of a nitro group (NO2) in the molecule suggests potential for exploring its electron-withdrawing properties, which can be relevant in various fields like material science or organic synthesis .

XLogP3

5.1

Hydrogen Bond Acceptor Count

6

Hydrogen Bond Donor Count

1

Exact Mass

338.13789045 g/mol

Monoisotopic Mass

338.13789045 g/mol

Heavy Atom Count

25

Dates

Last modified: 04-15-2024

Explore Compound Types